Cas no 1804811-15-1 (4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804811-15-1
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4828568
• Update Time: 2025-06-11

4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-5-4(16)3(7(9,10)11)2-15-6(5)18-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： IRLMSFJWACYNFC-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C1=O)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6

Additional information on 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804811-15-1)

The compound 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804811-15-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The CAS No. 1804811-15-1 compound stands out due to its multi-functional groups, which allow for versatile chemical modifications. This adaptability is particularly relevant in the context of precision medicine and sustainable agriculture, where tailored molecular designs are essential for addressing complex challenges.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine?" The synthesis typically involves multi-step reactions, including halogenation, etherification, and hydroxylation, with careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are also being explored to optimize the production process, reflecting the growing trend toward green chemistry and process intensification.

Another hot topic is the compound's role in drug discovery. Its trifluoromethyl group is known to enhance binding affinity to target proteins, making it a key building block for kinase inhibitors and GPCR modulators. Recent studies have highlighted its potential in treating inflammatory diseases and oncology, aligning with the broader industry focus on personalized therapeutics. Additionally, its agrochemical applications are gaining traction, particularly in the development of next-generation pesticides with improved environmental profiles.

From an SEO perspective, terms like "buy 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine" and "suppliers of CAS 1804811-15-1" are highly searched, indicating strong commercial interest. To meet this demand, manufacturers are investing in scalable synthesis and quality control protocols, ensuring compliance with GMP standards. The compound's stability under various storage conditions is another frequently discussed aspect, with recommendations for dry, inert atmospheres to prevent degradation.

In summary, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804811-15-1) represents a cutting-edge tool in modern chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications and alignment with global trends like sustainability and healthcare advancement ensure its continued relevance in scientific and commercial spheres.